Cas no 49607-08-1 ((2S)-2-amino-2-cyclobutyl-acetic acid)

• Product Name: (2S)-2-amino-2-cyclobutyl-acetic acid
• CAS No: 49607-08-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD08436202
• CID: 55743
• PubChem ID: 29945860
• Update Time: 2025-06-08

(2S)-2-amino-2-cyclobutyl-acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-cyclobutylacetic acid
• (S)-alpha-Amino-cyclobutaneacetic acid
• (2S)-2-amino-2-cyclobutylacetic acid
• (S)-2-Cyclobutylglycine
• L-Cyclobutylglycine
• (2S)-2-Amino-2-cyclobutyl-acetic acid
• PB16030
• BC225195
• (2S)-AMINO(CYCLOBUTYL)ACETIC ACID
• ST24035933
• F10226
• Cyclobutaneacetic acid,a-amino-, (S)- (9CI)
• 607C081
• SCHEMBL7380589
• CS-W021160
• 49607-08-1
• DTXSID50652371
• MFCD08436202
• DS-18390
• A871774
• EN300-781168
• AKOS016842795
• (S)-2-Amino-2-cyclobutylaceticacid
• ZBA60708
• (S)-2-Amino-2-cyclobutylacetic acid (H-L-Gly(cBu)-OH)
• (S)-AMINO(CYCLOBUTYL)ACETIC ACID
• (2S)-2-amino-2-cyclobutyl-acetic acid

• MDL： MFCD08436202
• Inchi： 1S/C6H11NO2/c7-5(6(8)9)4-2-1-3-4/h4-5H,1-3,7H2,(H,8,9)/t5-/m0/s1
• InChI Key： FZENWFNLDOYYFB-YFKPBYRVSA-N
• SMILES： OC([C@H](C1CCC1)N)=O

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.1

Experimental Properties

• Color/Form: White crystals
• Density: 1.231
• Melting Point: No data available
• Boiling Point: 261 ºC
• Flash Point: 112 ºC
• Refractive Index: 1.5
• PSA: 63.32000
• LogP: 0.89870

(2S)-2-amino-2-cyclobutyl-acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-2-cyclobutyl-acetic acid

Latest Research Insights on (2S)-2-amino-2-cyclobutyl-acetic acid (CAS: 49607-08-1) in Chemical Biology and Pharmaceutical Applications

The compound (2S)-2-amino-2-cyclobutyl-acetic acid (CAS: 49607-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This non-proteinogenic amino acid derivative, characterized by its cyclobutyl ring, serves as a versatile building block in drug design, particularly in the development of peptide-based therapeutics and enzyme inhibitors. Recent studies have explored its role in modulating protein-protein interactions and enhancing the metabolic stability of bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2S)-2-amino-2-cyclobutyl-acetic acid as a key component in novel protease inhibitors targeting SARS-CoV-2 main protease (Mpro). The research team utilized molecular docking simulations and X-ray crystallography to reveal how the cyclobutyl moiety enhances binding affinity while maintaining favorable pharmacokinetic properties. This finding opens new avenues for developing broad-spectrum antiviral agents against emerging coronaviruses.

In the realm of peptide therapeutics, a recent breakthrough published in Nature Chemical Biology (2024) highlighted the compound's ability to improve peptide stability against enzymatic degradation. By incorporating (2S)-2-amino-2-cyclobutyl-acetic acid into cyclic peptide scaffolds, researchers achieved unprecedented half-life extension in vivo while preserving target specificity. This advancement addresses one of the major challenges in peptide drug development and could significantly impact treatments for metabolic disorders and oncology indications.

The synthetic accessibility of (2S)-2-amino-2-cyclobutyl-acetic acid has also been improved through recent methodological developments. A 2024 Organic Letters publication described an asymmetric catalytic route using chiral phosphoric acid catalysts, achieving >99% enantiomeric excess with significantly reduced production costs compared to traditional resolution methods. This technological advancement is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical production.

Emerging applications in targeted protein degradation have been reported in recent preprints (2024), where (2S)-2-amino-2-cyclobutyl-acetic acid serves as a crucial linker in proteolysis-targeting chimeras (PROTACs). Its rigid structure and optimal length have shown particular promise in designing cereblon-based degraders for challenging oncology targets, with several candidates currently in preclinical evaluation.

Ongoing clinical trials (Phase I/II) are investigating derivatives of (2S)-2-amino-2-cyclobutyl-acetic acid as novel immunosuppressants for autoimmune diseases. Preliminary results presented at the 2024 American Chemical Society meeting suggest superior selectivity profiles compared to existing therapies, with reduced off-target effects observed in animal models of rheumatoid arthritis and multiple sclerosis.

The compound's unique physicochemical properties continue to inspire innovative applications across multiple therapeutic areas. As research progresses, (2S)-2-amino-2-cyclobutyl-acetic acid is establishing itself as a privileged scaffold in medicinal chemistry, with its full potential yet to be realized. Future directions include exploration of its use in antibody-drug conjugates and as a component of next-generation mRNA vaccine formulations, where its stability-enhancing properties may prove particularly valuable.